Cas no 22539-28-2 (10-[3-(4-methylpiperazin-1-yl)propyl]phenothiazine; propanedioic acid)

• Product Name: 10-[3-(4-methylpiperazin-1-yl)propyl]phenothiazine; propanedioic acid
• CAS No: 22539-28-2
• MF: C₂₃H₂₉N₃O₄S
• MW: 443.559064626694
• CID: 261828
• PubChem ID: 89747
• Update Time: 2025-04-19

10-[3-(4-methylpiperazin-1-yl)propyl]phenothiazine; propanedioic acid Chemical and Physical Properties

Names and Identifiers

• 10-[3-(4-methylpiperazin-1-yl)propyl]phenothiazine
• propanedioic acid
• 10-[3-(4-methylpiperazin-1-yl)propyl]phenothiazine,propanedioic acid
• PERAZINE MALONATE
• AC1L3IIX
• AG-E-64378
• AR-1L2194
• CTK1A3185
• perazine dimalonate
• Perazinhydrogenmalonat
• Phenothiazine, 10-(3-(4-methyl-1-piperazinyl)propyl)-, malonate
• propanedioic acid- 10-[3-(4-methylpiperazin-1-yl)propyl]-10h-phenothiazine(1:1)
• 10-[3-(4-methylpiperazin-1-yl)propyl]phenothiazine;propanedioic acid
• 22539-28-2
• YAA06243
• DTXSID40177063
• 10-[3-(4-methylpiperazin-1-yl)propyl]phenothiazine; propanedioic acid

• Inchi： 1S/C20H25N3S.C3H4O4/c1-21-13-15-22(16-14-21)11-6-12-23-17-7-2-4-9-19(17)24-20-10-5-3-8-18(20)23;4-2(5)1-3(6)7/h2-5,7-10H,6,11-16H2,1H3;1H2,(H,4,5)(H,6,7)
• InChI Key： QMFOPAHXAUAXNK-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N(C2C=CC=CC1=2)CCCN1CCN(C)CC1.OC(CC(=O)O)=O

Computed Properties

• Exact Mass: 443.18807
• Monoisotopic Mass: 443.188
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 458
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 110A^2

Experimental Properties

• Boiling Point: 493.6°Cat760mmHg
• Flash Point: 252.3°C
• PSA: 84.32